Cas no 322-97-4 (7-(Trifluoromethyl)-4-quinolinol)

7-(Trifluoromethyl)-4-quinolinol is a fluorinated quinoline derivative characterized by the presence of a trifluoromethyl group at the 7-position and a hydroxyl group at the 4-position of the quinoline scaffold. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and bioavailability in target molecules, while the hydroxyl group offers a reactive site for further functionalization. Its applications span the synthesis of bioactive compounds, particularly in the development of antimicrobial and anticancer agents. The compound is typically handled under standard laboratory conditions, with attention to stability and purity for optimal performance in synthetic workflows.
7-(Trifluoromethyl)-4-quinolinol structure
322-97-4 structure
Product Name:7-(Trifluoromethyl)-4-quinolinol
CAS No:322-97-4
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD00006779
CID:36846
PubChem ID:24851099
Update Time:2025-10-07

7-(Trifluoromethyl)-4-quinolinol Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-7-(trifluoromethyl)quinoline
    • 7-(Trifluoromethyl)-4-quinolinol
    • 7-(trifluoromethyl)-1H-quinolin-4-one
    • 4-hydroxy-7-trifluoromethylquinoline
    • 7-(trifluorophenyl)quinolin-4-ol
    • 7-Trifluormethyl-chinolin-4-ol
    • 7-TRIFLUOROMETHYL-4(1H)-QUINOLINONE
    • 7-trifluoromethyl-4-hydroxyquinoline
    • 7-trifluoromethyl-4-quinolinol
    • 7-trifluoromethyl-quinolin-4-ol
    • NSC77093
    • FT-0618670
    • CHEMBL1335144
    • SB71557
    • 93516-03-1
    • AKOS002671340
    • SCHEMBL9400251
    • 4-Quinolinol, 7-(trifluoromethyl)-
    • CS-W014268
    • MFCD00006779
    • MLS000087820
    • AMY18101
    • 7-(Trifluoromethyl)-4-quinolone
    • 322-97-4
    • 7-(trifluoromethyl)quinolin-4-ol
    • EINECS 206-298-0
    • SR-01000432013
    • Q27213160
    • J-018695
    • SY032400
    • DTXSID10185973
    • 4(1H)-Quinolinone,7-(trifluoromethyl)-
    • EINECS 297-395-7
    • SR-01000432013-1
    • CHEBI:123446
    • 5JR8QU7L54
    • DS-11079
    • NS00062528
    • F19177
    • 4-HYDROXY-NICOTINICACIDETHYLESTER
    • 7-(trifluoromethyl)4-quinolinol
    • 97W
    • 7-(trifluoromethyl)quinolin-4(1H)-one
    • SCHEMBL2345433
    • 4-Hydroxy-7-(trifluoromethyl)quinoline, 96%
    • HMS2476H24
    • 4(1H)-Quinolinone, 7-(trifluoromethyl)-
    • NSC 77093
    • NSC-77093
    • SMR000024040
    • DB-048198
    • AE-641/13516199
    • 7-(trifluoromethyl)-4(1H)-quinolinone
    • MDL： MFCD00006779
    • Inchi： 1S/C10H6F3NO/c11-10(12,13)6-1-2-7-8(5-6)14-4-3-9(7)15/h1-5H,(H,14,15)
    • InChI Key： OWPLFJSQLPTCHS-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC2C(C=CNC=2C=1)=O)(F)F

Computed Properties

  • Exact Mass: 213.04000
  • Monoisotopic Mass: 213.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Color/Form: Light gray powder
  • Density: 1.3581 (estimate)
  • Melting Point: 266-269 °C (lit.)
  • Boiling Point: 265.6 °C at 760 mmHg
  • Flash Point: 114.4 °C
  • Refractive Index: 1.629
  • PSA: 33.12000
  • LogP: 2.95920
  • Solubility: Not determined

7-(Trifluoromethyl)-4-quinolinol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

7-(Trifluoromethyl)-4-quinolinol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-(Trifluoromethyl)-4-quinolinol Production Method

7-(Trifluoromethyl)-4-quinolinol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:322-97-4)7-(Trifluoromethyl)-4-quinolinol
Order Number:A821226
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):152.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:322-97-4)7-(Trifluoromethyl)-4-quinolinol
A821226
Purity:99%
Quantity:25g
Price ($):152.0
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